Cas no 851865-35-5 (1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one)

• Product Name: 1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one
• CAS No: 851865-35-5
• MF: C₁₉H₁₉FN₂OS
• MW: 342.430366754532
• CID: 5960716
• PubChem ID: 5153268
• Update Time: 2025-07-15

1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one
• 1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(m-tolyl)ethan-1-one
• 1H-Imidazole, 2-[[(3-fluorophenyl)methyl]thio]-4,5-dihydro-1-[(3-methylphenyl)acetyl]- (9CI)
• 851865-35-5
• 1-(2-{[(3-fluorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one
• 1-[2-[(3-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-(3-methylphenyl)ethanone
• AKOS024588605
• F0630-0353
• 1-(2-((3-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-(m-tolyl)ethanone

• Inchi： 1S/C19H19FN2OS/c1-14-4-2-5-15(10-14)12-18(23)22-9-8-21-19(22)24-13-16-6-3-7-17(20)11-16/h2-7,10-11H,8-9,12-13H2,1H3
• InChI Key： XCCHFOPDJZMABF-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(F)=C2)N(C(CC2=CC=CC(C)=C2)=O)CCN=1

Computed Properties

• Exact Mass: 342.12021257g/mol
• Monoisotopic Mass: 342.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one

Introduction to 1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 851865-35-5, identified as 1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one, represents a fascinating molecule in the realm of chemical biology. Its unique structural framework, characterized by a combination of a fluorophenylmethylsulfanyl group, a dihydroimidazole core, and a 3-methylphenyl substituent, positions it as a potential candidate for various biological applications. This introduction delves into the compound's structure, its synthetic pathways, and its emerging role in contemporary research.

The molecular architecture of 1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one is meticulously designed to interact with biological targets. The presence of the 3-fluorophenylmethylsulfanyl moiety introduces a fluorine atom, which is well-known for its ability to modulate metabolic stability and binding affinity. This feature has been extensively explored in drug design, where fluorine atoms can enhance the bioavailability of pharmaceuticals. The dihydroimidazole core is another critical component, often found in bioactive molecules due to its ability to form hydrogen bonds and stabilize pharmacophoric regions. In this compound, the dihydroimidazole ring is further functionalized with a methylsulfanyl group, which can contribute to its solubility and interactions with biological macromolecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound. The synthesis typically involves multi-step reactions starting from readily available precursors. A common approach includes the formation of the dihydroimidazole ring through cyclization reactions, followed by functionalization with the 3-fluorophenylmethylsulfanyl and 3-methylphenyl groups. These steps require precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has also improved the efficiency of these synthetic routes, making it feasible to produce this compound on a larger scale for research purposes.

The biological significance of 1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one has been a subject of intense investigation. Studies have suggested that this compound exhibits promising activity against various biological targets. For instance, its structural features make it a potential inhibitor of enzymes involved in cancer progression. The fluorophenylmethylsulfanyl group has been shown to interact with specific amino acid residues in enzyme active sites, thereby modulating their activity. Additionally, the dihydroimidazole core has been implicated in binding to DNA and RNA molecules, suggesting potential applications in nucleic acid-based therapies.

One of the most intriguing aspects of this compound is its potential as an antimicrobial agent. The unique combination of functional groups enhances its ability to disrupt microbial cell membranes and inhibit vital metabolic pathways. Research has demonstrated that derivatives of dihydroimidazole compounds exhibit significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the methylsulfanyl group further contributes to this property by improving the compound's amphiphilic nature, allowing it to interact effectively with lipid bilayers.

In vitro studies have also highlighted the compound's role as a modulator of signal transduction pathways. The interaction between 1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one and cellular receptors has been investigated for its potential in treating neurological disorders. The ability of fluorinated aromatic rings to influence receptor binding kinetics makes this compound an attractive candidate for developing novel therapeutics targeting central nervous system disorders.

The pharmacokinetic properties of this compound are another area of interest. Preliminary studies indicate that it exhibits good oral bioavailability and moderate metabolic stability. The fluorine atom plays a crucial role in enhancing these properties by reducing susceptibility to enzymatic degradation. Furthermore, the compound's solubility profile has been optimized through structural modifications, ensuring better absorption and distribution within the body.

Future directions in research on 851865-35-5 include exploring its potential in drug development pipelines. Collaborative efforts between chemists and biologists are essential to translate these findings into clinical applications. High-throughput screening methods are being employed to identify new derivatives with enhanced efficacy and reduced side effects. Additionally, computational modeling techniques are being utilized to predict binding affinities and optimize molecular structures for better biological activity.

The environmental impact of synthesizing and using this compound is also being considered. Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce energy consumption. Sustainable practices such as solvent recovery and catalytic recycling are being implemented to ensure that research efforts align with environmental stewardship goals.

In conclusion,1-(2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-(3-methylphenyl)ethan-1-one (CAS no 851865-35-5) stands out as a versatile molecule with significant potential in chemical biology and drug development. Its unique structural features enable interactions with various biological targets, making it a valuable tool for research into cancer therapy, antimicrobial agents, and neurological disorders. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,this compound is poised to play an increasingly important role in advancing therapeutic strategies.